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Introduction
Flagellin, the primary protein component of bacterial flagella, is a potent activator of the innate

and adaptive immune systems. It is recognized by Toll-like receptor 5 (TLR5), initiating a

signaling cascade that leads to the production of pro-inflammatory cytokines and the

development of robust T cell-dependent antibody responses.[1][2][3][4] The ability of flagellin
to elicit strong humoral immunity has made it a significant area of interest for vaccine

development and as an adjuvant. This document provides detailed protocols and application

notes for the assessment of flagellin-specific antibody responses, crucial for evaluating the

efficacy of flagellin-based vaccines and immunotherapies.

Flagellin Signaling Pathway
Flagellin initiates an immune response primarily through the activation of TLR5 on the surface

of various host cells.[1][2] This interaction triggers a downstream signaling cascade involving

the recruitment of the adaptor protein MyD88.[5] This leads to the activation of transcription

factors such as NF-κB and AP-1, which in turn induce the expression of pro-inflammatory

cytokines and chemokines, orchestrating the subsequent adaptive immune response.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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